Cas no 2051-89-0 (BENZIDINE-3-SULFURIC ACID)

• Product Name: BENZIDINE-3-SULFURIC ACID
• CAS No: 2051-89-0
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 261183
• PubChem ID: 16326
• Update Time: 2025-04-19

BENZIDINE-3-SULFURIC ACID Chemical and Physical Properties

Names and Identifiers

• BENZIDINE-3-SULFURIC ACID
• 2-amino-5-(4-aminophenyl)benzenesulfonic acid
• (1,1'-Biphenyl)-3-sulfonic acid,4,4'-diamino
• 4,4'-Diamino(1,1'-biphenyl)-3-sulphonic acid
• 4,4'-diamino-biphenyl-3-sulfonic acid
• 4,4'-Diamino-biphenyl-3-sulfonsaeure
• 4.4'-Diamino-biphenyl-sulfonsaeure-(3)
• 4.4'-Diamino-diphenyl-sulfonsaeure-(3)
• 4:4'-Diamino-3-diphenylyl hydrogen sulfate
• Benzidine,3-sulfo
• benzidine-3-sulfonic acid
• Benzidine-3-sulphuric acid
• Benzidin-sulfonsaeure-(3)
• BIPHENYL-3-SULFONIC ACID,4,4'-DIAMINO
• EINECS 218-132-4
• 4,4'-DIAMINO-(1,1'-BIPHENYL)-3-SULPHONIC ACID
• Benzidine-3-sulfuric acid
• BIPHENYL-3-SULFONIC ACID, 4,4'-DIAMINO-
• NS00026672
• DTXSID4062147
• (1,1'-BIPHENYL)-3-SULPHONIC ACID, 4,4'-DIAMINO-
• 4,4'-DIAMINO(1,1'-BIPHENYL)-3-SULFONIC ACID
• 4-14-00-02806 (Beilstein Handbook Reference)
• Benzidine, 3-sulfo-
• BIPHENYL-3-SULPHONIC ACID, 4,4'-DIAMINO-
• 2051-89-0
• (1,1'-Biphenyl)-3-sulfonic acid, 4,4'-diamino-
• BRN 3532578
• [1,1'-Biphenyl]-3-sulfonic acid, 4,4'-diamino-
• UNII-2TT6WED8QF
• 4,4'-diamino[1,1'-biphenyl]-3-sulphonic acid
• AKOS024336200
• SCHEMBL866064
• 2TT6WED8QF
• 4,4'-DIAMINO-(1,1'-BIPHENYL)-3-SULFONIC ACID
• 4,4'-Diamino[1,1'-biphenyl]-3-sulfonic acid
• BENZIDINE-3-SULFURIC ACID

• Inchi： 1S/C12H12N2O3S/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(7-9)18(15,16)17/h1-7H,13-14H2,(H,15,16,17)
• InChI Key： FGQDYDZVRHQDIN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1)C1C=CC(=CC=1)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 264.05700
• Monoisotopic Mass: 264.056863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 1.5

Experimental Properties

• Density: 1.3310 (rough estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6360 (estimate)
• PSA: 114.79000
• LogP: 4.00790

BENZIDINE-3-SULFURIC ACID Security Information

• Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse